Cas no 1335106-03-0 (SR 1001)

• Product name: SR 1001
• CAS No: 1335106-03-0
• MF: C₁₅H₁₃F₆N₃O₄S₂
• MW: 477.4018
• CID: 1233771
• PubChem ID: 329825327

SR 1001 Chemical and Physical Properties

Names and Identifiers

• N-(5-{[4-(1,1,1,3,3,3-Hexafluoro-2-hydroxy-2-propanyl)phenyl]sulf amoyl}-4-methyl-1,3-thiazol-2-yl)acetamide
• CTK8C4598
• ANW-72434
• SureCN1558834
• N-(5-(cyclopropylcarbamoyl)-2-methylphenyl)-5-methyl-1-(3-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carboxamide
• 5-(methylsulfonamido)pyridin-3-ylboronic acid pinacol ester
• N-(5-(N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)sulphamoyl)-4-methylthiazol-2-yl)acetamide
• N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
• RW3625
• N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methansulphonamide
• MB14835
• SR 1001
• SR-1001
• SR1001
• N-[5-[[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]sulfamoyl]-4-methyl-1,3-thiazol-2-yl]acetamide
• N-[4-Methyl-5-[[[4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]phenyl]amino]sulfonyl]-2-thiazolylacetamide
• GTPL10143
• AOB4020
• C15H13F6N3O4S2
• BCP09202
• 4062AH
• BDBM50444338
• s6724
• SR1001, >=98% (HPLC)
• A13193
• D71041
• A858112
• EX-A4866
• DA-58068
• SR-03000001001-2
• AKOS024458386
• N-(5-{[4-(1,1,1,3,3,3-Hexafluoro-2-hydroxy-2-propanyl)phenyl]sulfamoyl}-4-methyl-1,3-thiazol-2-yl)acetamide
• HY-13421
• N-[4-Methyl-5-[[[4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]phenyl]amino]sulfonyl]-2-thiazolyl]-acetamide
• CS-3963
• SR-03000001001-1
• BS-14916
• N-(5-(N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)sulfamoyl)-4-methylthiazol-2-yl)acetamide
• N-(5-{[4-(1,1,1,3,3,3-HEXAFLUORO-2-HYDROXYPROPAN-2-YL)PHENYL]SULFAMOYL}-4-METHYL-1,3-THIAZOL-2-YL)ACETAMIDE
• N-[5-[[4-(1,1,1,3,3,3-hexaluoro-2-hydroxypropan-2-yl)phenyl]sulamoyl]-4-methyl-1,3-thiazol-2-yl]acetamide
• 1335106-03-0
• GLXC-03747
• OZBSSKGBKHOLGA-UHFFFAOYSA-N
• SR-03000001001
• SCHEMBL2489597
• DTXSID801348120
• CHEBI:187817
• CHEMBL3094388
• N-(5-((4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)sulfamoyl)-4-methyl-1,3-thiazol-2-yl)acetamide

• MDL： MFCD23160036
• Inchi： 1S/C15H13F6N3O4S2/c1-7-11(29-12(22-7)23-8(2)25)30(27,28)24-10-5-3-9(4-6-10)13(26,14(16,17)18)15(19,20)21/h3-6,24,26H,1-2H3,(H,22,23,25)
• InChI Key： OZBSSKGBKHOLGA-UHFFFAOYSA-N
• SMILES： S(C1=C(C([H])([H])[H])N=C(N([H])C(C([H])([H])[H])=O)S1)(N([H])C1C([H])=C([H])C(=C([H])C=1[H])C(C(F)(F)F)(C(F)(F)F)O[H])(=O)=O

Computed Properties

• Exact Mass: 477.02516722 g/mol
• Monoisotopic Mass: 477.02516722 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 145
• Molecular Weight: 477.4

Experimental Properties

• Solubility: DMSO: >5mg/mL

SR 1001 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month